Acetic Acid, 7-acetoxy-4-hydroxy-heptyl Ester

• Molecular Formula: C11H20O5
• Molecular Weight: 232.27 g/mol
• IUPAC Name: (7-acetyloxy-4-hydroxyheptyl) acetate
• InChI: InChI=1S/C11H20O5/c1-9(12)15-7-3-5-11(14)6-4-8-16-10(2)13/h11,14H,3-8H2,1-2H3
• InChI Key: OWQDNPFBTYTMEH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCCCC(CCCOC(=O)C)O

Description

Acetic Acid, 7-acetoxy-4-hydroxy-heptyl Ester is a useful research compound. Its molecular formula is C11H20O5 and its molecular weight is 232.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of heptane-1,4,7-triol (162 mg, 1.09 mmol) in pyridine (4 ml) was added acetic anhydrous (216 mg, 2.28 mmol) at 0° C. The resulting mixture was allowed to stir for 4 hours at 0° C. and then diluted with ethyl acetate (100 ml). The organic solution was washed with sat. NaHCO3, brine and dried over Na2SO4. Evaporation of the solvent and purification of the residue by column chromatography on silica gel, using 30% ethyl acetate in hexanes, gave the title compound (120 mg, 50%) as a colorless oil.